4-Methyl-2-(2-phenylethyl)-1,3-dioxane
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Description
4-Methyl-2-(2-phenylethyl)-1,3-dioxane is a six-membered heterocyclic compound belonging to the 1,3-dioxane family. Its structure features a 1,3-dioxane ring (two oxygen atoms at positions 1 and 3) substituted with a methyl group at position 4 and a 2-phenylethyl group at position 2.
Properties
CAS No. |
5445-64-7 |
|---|---|
Molecular Formula |
C13H18O2 |
Molecular Weight |
206.28 g/mol |
IUPAC Name |
4-methyl-2-(2-phenylethyl)-1,3-dioxane |
InChI |
InChI=1S/C13H18O2/c1-11-9-10-14-13(15-11)8-7-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3 |
InChI Key |
IVJUZRUTOLTUMV-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCOC(O1)CCC2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
1,3-Dioxane Derivatives
4-Methyl-2-phenyl-1,3-dioxane (CAS 774-44-7)
- Structural Difference : Lacks the 2-phenylethyl substituent; instead, a phenyl group is directly attached to position 2.
- Properties: Molecular Weight: ~178.23 g/mol (estimated). Solubility: Limited data, but similar dioxanes are moderately soluble in organic solvents like cyclohexane .
- Conformational Behavior : The absence of the extended phenylethyl chain reduces steric hindrance, favoring chair conformations over twist-boat or half-chair forms .
5,5-Bis(bromomethyl)-2-substituted 1,3-dioxanes
- Structural Difference: Bromomethyl groups at positions 5 enhance reactivity, enabling applications in synthesizing cyclic sulfides for nanotechnology .
- Properties: Higher molecular weight (~300–350 g/mol) due to bromine atoms. Increased electrophilicity compared to non-halogenated analogs.
Table 1: Comparison of 1,3-Dioxane Derivatives
| Compound | Substituents | Molecular Weight (g/mol) | Key Applications |
|---|---|---|---|
| Target Compound | 4-Me, 2-(2-phenylethyl) | ~222.3 | Fragrance intermediates |
| 4-Methyl-2-phenyl-1,3-dioxane | 4-Me, 2-Ph | ~178.2 | Organic synthesis |
| 5,5-Bis(bromomethyl)-2-substituted | 5-Br, 2-R | ~300–350 | Nanomaterials synthesis |
1,3-Dioxolane Analogs
4-Methyl-2-(1-phenylethyl)-1,3-dioxolane (CAS 67634-23-5)
- Structural Difference : Five-membered 1,3-dioxolane ring vs. six-membered dioxane.
- Properties :
- Safety: Non-clastogenic in genotoxicity studies, suggesting low mutagenic risk .
Table 2: Dioxane vs. Dioxolane Comparison
| Parameter | 4-Methyl-2-(2-phenylethyl)-1,3-dioxane | 4-Methyl-2-(1-phenylethyl)-1,3-dioxolane |
|---|---|---|
| Ring Size | 6-membered | 5-membered |
| Molecular Weight | ~222.3 | 192.25 |
| Water Solubility | Likely low (similar to dioxanes) | 259.6 mg/L |
| Conformational Flexibility | Higher (6-membered ring) | Lower (higher ring strain) |
Heteroatom-Modified Analogs: 1,3-Oxathiane
- Structural Difference : Contains one oxygen and one sulfur atom in the ring.
- Conformational Behavior : Exhibits "schizophrenic" behavior, alternating between 1,3-dioxane-like and 1,3-dithiane-like conformations. Greater preference for boat and twist-boat forms compared to dioxanes .
- Reactivity : Sulfur enhances nucleophilicity, making oxathianes more reactive in substitution reactions .
Key Findings from Research
Conformational Dynamics : The 1,3-dioxane ring in the target compound allows greater flexibility than dioxolanes, enabling adaptability in host-guest interactions .
Safety Profile: Read-across data from dioxolane analogs (e.g., CAS 67634-23-5) suggest low genotoxic risk for the target compound .
Synthetic Utility: Bromomethyl-substituted dioxanes are pivotal in nanotechnology, whereas phenylethyl-substituted derivatives are more relevant in fragrance chemistry .
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